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Compound of Interest

Compound Name: N-(2-Propynyl)-2,4-dinitroaniline

Cat. No.: B8728219 Get Quote

Technical Guide: N-(2-Propynyl)-2,4-
dinitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-Propynyl)-2,4-dinitroaniline,

a derivative of 2,4-dinitroaniline. Due to the limited availability of data for this specific

compound in public chemical databases, this guide synthesizes information from available

literature on its synthesis and the well-established biological activities of the broader

dinitroaniline class of molecules.

Chemical Identity and Properties
While a definitive CAS (Chemical Abstracts Service) registry number for N-(2-Propynyl)-2,4-
dinitroaniline is not readily found in major public databases, its molecular structure can be

inferred from its synthesis. This allows for the calculation of its molecular formula and weight.
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Parameter Value

Compound Name N-(2-Propynyl)-2,4-dinitroaniline

Synonym N-(propargyl)-2,4-dinitroaniline

Molecular Formula C₉H₇N₃O₄

Molecular Weight 221.17 g/mol

CAS Number Not readily available

Synthesis Protocol
A known method for the synthesis of N-(2-Propynyl)-2,4-dinitroaniline involves the

propargylation of 2,4-dinitroaniline.

Experimental Protocol: Propargylation of 2,4-
Dinitroaniline
This protocol is based on the general method described for the synthesis of N-substituted

dinitroanilines.

Materials:

2,4-Dinitroaniline

Propargyl bromide

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Ethyl acetate

Brine solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:
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In a round-bottom flask, dissolve 2,4-dinitroaniline in dimethylformamide (DMF).

Add potassium carbonate to the solution. This will act as a base.

To the stirring mixture, add propargyl bromide dropwise at room temperature.

Allow the reaction to proceed at room temperature for several hours, or gently heat to

increase the reaction rate. Monitor the reaction progress using thin-layer chromatography

(TLC).

Once the reaction is complete, quench the reaction by adding water.

Extract the aqueous mixture with ethyl acetate.

Wash the combined organic layers with a brine solution.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain

the crude product.

Purify the crude product by column chromatography on silica gel to yield N-(2-
Propynyl)-2,4-dinitroaniline.

This reaction typically yields the desired product in moderate amounts (45-60%).

Biological Activity and Mechanism of Action
The biological activity of N-(2-Propynyl)-2,4-dinitroaniline has not been extensively

characterized in the scientific literature. However, the dinitroaniline class of compounds is well-

known for its biological effects, primarily as herbicides.

The primary mechanism of action for dinitroaniline herbicides is the disruption of microtubule

formation in plant cells. These compounds bind to tubulin, the protein subunit of microtubules,

and inhibit its polymerization. This disruption of the microtubule cytoskeleton interferes with cell

division (mitosis), cell wall formation, and overall plant growth and development.
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Given its structural similarity to other dinitroanilines, it is highly probable that N-(2-
Propynyl)-2,4-dinitroaniline also functions as a microtubule-disrupting agent. The propynyl

group may influence its potency, selectivity, and metabolic stability.

Some dinitroaniline derivatives have also been investigated for their potential as antiprotozoal

and anticancer agents, owing to the critical role of microtubules in the cell division of these

organisms as well.

Experimental Workflow: Tubulin Polymerization
Assay
To investigate the suspected biological activity of N-(2-Propynyl)-2,4-dinitroaniline, a tubulin

polymerization assay can be performed. This assay measures the effect of a compound on the

in vitro assembly of microtubules.
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Workflow for a Tubulin Polymerization Assay.

Hypothesized Mechanism of Action
The following diagram illustrates the generally accepted mechanism of action for dinitroaniline

compounds, which is the disruption of microtubule dynamics.
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Disruption of Microtubule Dynamics by Dinitroanilines.

To cite this document: BenchChem. [N-(2-Propynyl)-2,4-dinitroaniline CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8728219#n-2-propynyl-2-4-dinitroaniline-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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